1,5-Dimethyl-8-(4-phenylmethoxyphenyl)purino[8,9-c][1,2,4]triazole-2,4-dione

• IUPAC Name: 1,5-dimethyl-8-(4-phenylmethoxyphenyl)purino[8,9-c][1,2,4]triazole-2,4-dione
• InChI: InChI=1S/C21H18N6O3/c1-25-16-18(28)22-21(29)26(2)19(16)27-17(23-24-20(25)27)14-8-10-15(11-9-14)30-12-13-6-4-3-5-7-13/h3-11H,12H2,1-2H3,(H,22,28,29)
• InChI Key: ARQTXRNYHPIGOE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(N(C(=O)NC2=O)C)N3C1=NN=C3C4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C21H18N6O3
• Molecular Weight: 402.4 g/mol

Description

Synthesis Analysis

While I don’t have specific information on the synthesis of this compound, purine derivatives are often synthesized via multi-step processes that involve the formation of the purine ring system, followed by various substitutions to add different functional groups. The triazole ring could potentially be formed via a [3+2] cycloaddition reaction.

Scientific Research Applications

Antitumor Activity and Vascular Relaxing Effect

Novel heterocycles, including purino and triazino purines, were synthesized, showing activity against leukemia and examined for vascular relaxing effects. These compounds, due to their biological activities, could provide a basis for the development of new therapeutic agents targeting cancer and vascular diseases (Ueda et al., 1987).

Polycondensation and Polymer Synthesis

A study on the polycondensation of triazolidine dione with diisocyanates under green protocols demonstrated the synthesis of novel poly(urea-urethane)s containing heterocyclic moieties. This research highlights the potential for using such compounds in developing new materials with specific properties for various applications (Mallakpour & Rafiee, 2007).

Ligand Binding and Pharmacological Evaluation

Research into arylpiperazine ligands containing pyrimido and purine fragments has shown high affinity for certain receptors, indicating potential uses in designing drugs targeting neurological disorders. The studies provide a foundation for further investigation into compounds with similar structures for therapeutic applications (Jurczyk et al., 2004).

Coordination Chemistry

The study of divalent metal aquacomplexes with azaxanthinato salts has shown interesting second-sphere interactions. This research could be significant for understanding the coordination chemistry of purine derivatives and their potential applications in catalysis and material science (Maldonado et al., 2009).

Analgesic Activity

Investigations into 8-methoxy purin-7-yl derivatives have identified compounds with significant analgesic and anti-inflammatory effects. These findings suggest the potential of purine derivatives in developing new analgesic agents (Zygmunt et al., 2015).